![molecular formula C11H18N2 B6226825 3-{[(cyclohex-3-en-1-yl)methyl]amino}-2-methylpropanenitrile CAS No. 1247179-27-6](/img/no-structure.png)
3-{[(cyclohex-3-en-1-yl)methyl]amino}-2-methylpropanenitrile
Overview
Description
“3-{[(cyclohex-3-en-1-yl)methyl]amino}-2-methylpropanenitrile” is a chemical compound with the CAS Number: 1247179-27-6 . It has a molecular weight of 178.28 . The IUPAC name for this compound is 3-[(3-cyclohexen-1-ylmethyl)amino]-2-methylpropanenitrile .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H18N2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-3,10-11,13H,4-6,8-9H2,1H3 . This code provides a specific textual representation of the compound’s molecular structure.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{[(cyclohex-3-en-1-yl)methyl]amino}-2-methylpropanenitrile' involves the reaction of cyclohex-3-en-1-ylmethylamine with 2-methylpropanenitrile in the presence of a suitable catalyst.", "Starting Materials": [ "Cyclohex-3-en-1-ylmethylamine", "2-methylpropanenitrile", "Catalyst" ], "Reaction": [ "Add cyclohex-3-en-1-ylmethylamine to a reaction flask", "Add 2-methylpropanenitrile to the reaction flask", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product using a suitable solvent", "Purify the product using column chromatography" ] } | |
CAS RN |
1247179-27-6 |
Product Name |
3-{[(cyclohex-3-en-1-yl)methyl]amino}-2-methylpropanenitrile |
Molecular Formula |
C11H18N2 |
Molecular Weight |
178.3 |
Purity |
95 |
Origin of Product |
United States |
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